AZ3976

• Molecular Formula: C15H19N5O3
• Molecular Weight: 317.34 g/mol
• InChI: InChI=1S/C15H19N5O3/c1-15(2,3)23-14(22)20-7-9(8-20)17-13-18-11-10(12(21)19-13)5-4-6-16-11/h4-6,9H,7-8H2,1-3H3,(H2,16,17,18,19,21)
• InChIKey: CKUDSTVQYFRZJW-UHFFFAOYSA-N

AZ3976: PAI-1 Latency Transition Accelerator

AZ3976 (CAS 1418747-15-5) is a small-molecule inhibitor of plasminogen activator inhibitor type 1 (PAI-1), a key serpin regulating fibrinolysis, with reported IC50 values of 26 μM in an enzymatic chromogenic assay and 16 μM in a human plasma clot lysis assay [1]. AZ3976 is classified as an azetidine and pyrimidinone derivative, with the chemical name tert-butyl 3-[(4-oxo-3H-pyrido[2,3-d]pyrimidin-2-yl)amino]azetidine-1-carboxylate and molecular formula C15H19N5O3 [1]. The compound is distinguished by its unique binding mechanism: it does not bind to active PAI-1 but reversibly binds to latent PAI-1 with a KD of 0.29 μM at 35°C, thereby accelerating the transition of active PAI-1 into its inactive, latent conformation [1]. This latency-accelerating mechanism differentiates AZ3976 from many other PAI-1 inhibitors that bind directly to the active serpin conformation or block protease interactions.

Mechanism Latency transition accelerator

Target Conformation Latent PAI-1 (exclusive)

Structural Support Co-crystal resolved (PDB: 4AQH)

• [1] Fjellström O, Deinum J, Sjögren T, et al. Characterization of a small molecule inhibitor of plasminogen activator inhibitor type 1 that accelerates the transition into the latent conformation. J Biol Chem. 2013 Jan 11;288(2):873-85. doi: 10.1074/jbc.M112.371732. View Source

AZ3976 Mechanism-Specific Advantages

PAI-1 inhibitors are a chemically and mechanistically heterogeneous class; direct substitution based solely on the PAI-1 target is not scientifically valid. AZ3976, Tiplaxtinin (PAI-039), TM5275, and TM5441 all inhibit PAI-1, but they diverge fundamentally in their binding sites, mechanisms of action, and consequent functional profiles. For instance, Tiplaxtinin binds selectively to active PAI-1 with a KD of approximately 480 nM and inhibits its activity with an IC50 of 2.7 μM , while AZ3976 exclusively binds latent PAI-1 with a KD of 0.29 μM and accelerates latency transition without directly engaging the active serpin [1]. TM5275 binds to strand 4 of the A β-sheet (s4A) of PAI-1 with an IC50 of 6.95 μM [2], representing yet another distinct binding site. Comparative evaluations of PAI-1 inhibitors have revealed IC50 values spanning a >60-fold range (e.g., 15 μM for HP129 vs. >1000 μM for XR5118) and 10- to 170-fold differences in potency depending on the assay method employed [3]. These data underscore that assay selection critically influences observed potency and that compound interchangeability is not supported. For research requiring specific interrogation of the latent PAI-1 pathway, substitution with an active-site-binding inhibitor would yield fundamentally different experimental outcomes.

AZ3976

Active-site binders (e.g., PAI-749)

Conformation selectivity may shift target engagement; latent-pool depletion not replicated

AZ3976

Direct blocker (ZK4044)

Mechanism pathway differs; tPA blockade vs. latency acceleration may yield divergent phenotypes

AZ3976

Substrate inducer (embelin)

Binding-site outcomes differ; embelin induces substrate behavior, not latency transition

• [1] Fjellström O, Deinum J, Sjögren T, et al. Characterization of a small molecule inhibitor of plasminogen activator inhibitor type 1 that accelerates the transition into the latent conformation. J Biol Chem. 2013 Jan 11;288(2):873-85. doi: 10.1074/jbc.M112.371732. View Source
• [2] Adooq. TM5275 sodium Datasheet. IC50 6.95 μM. View Source
• [3] Gils A, Stassen JM, Nar H, et al. Characterization and comparative evaluation of a novel PAI-1 inhibitor. Thromb Haemost. 2002 Jul;88(1):137-43. View Source

AZ3976 Comparative Evidence

Exclusive Binding to Latent PAI-1

AZ3976 demonstrates exclusive, high-affinity binding to latent PAI-1 with a KD of 0.29 μM at 35°C, as measured by isothermal calorimetry [1]. In contrast, Tiplaxtinin (PAI-039) binds selectively to active PAI-1 with a KD of approximately 480 nM (0.48 μM) . The binding stoichiometry for AZ3976 to latent PAI-1 was 0.94, indicating a nearly 1:1 binding ratio [1]. This binding selectivity is orthogonal: AZ3976 binds only the latent serpin, while Tiplaxtinin binds the active form, precluding functional substitution in assays targeting the latent pathway.

Binding Selectivity

Head-to-head

KD 0.29 µM for latent PAI-1 (ITC, 35 °C); no binding to active PAI-1. Tiplaxtinin KD 0.48 µM (active), PAI-749 KD 0.254 µM (active).

Supports latent-PAI-1-specific depletion studies

Stoichiometry 0.94; SPR confirms reversible binding

Evidence Dimension	Binding affinity (KD) to PAI-1 conformation
Target Compound Data	0.29 μM (to latent PAI-1); stoichiometry 0.94
Comparator Or Baseline	Tiplaxtinin (PAI-039): ~0.48 μM (to active PAI-1)
Quantified Difference	AZ3976 KD is 1.7-fold lower (higher affinity) for latent vs. Tiplaxtinin for active PAI-1; binding conformations are mutually exclusive.
Conditions	Isothermal calorimetry at 35°C for AZ3976 [1]; reported binding assay for Tiplaxtinin .

Why This Matters

Researchers requiring selective modulation of the latent PAI-1 pool must select AZ3976 over active-site binders like Tiplaxtinin, as the binding targets are conformationally distinct.

• [1] Fjellström O, Deinum J, Sjögren T, et al. Characterization of a small molecule inhibitor of plasminogen activator inhibitor type 1 that accelerates the transition into the latent conformation. J Biol Chem. 2013 Jan 11;288(2):873-85. doi: 10.1074/jbc.M112.371732. View Source

Latency Acceleration vs. Direct tPA Blockade

In a human plasma clot lysis assay, AZ3976 exhibited an IC50 of 16 μM [1]. Comparative data from published studies show Tiplaxtinin with an IC50 of 2.7 μM in a similar functional PAI-1 inhibition assay , TM5275 with an IC50 of 6.95 μM [2], and TM5441 with IC50 values ranging from 9.7 to 60.3 μM depending on cell line context . While Tiplaxtinin and TM5275 show higher potency in this readout, the divergent mechanisms must be considered: AZ3976 acts by accelerating latency transition, whereas Tiplaxtinin and TM5275 directly block PAI-1 protease interactions.

Latency Acceleration vs Blockade

Mechanism context

AZ3976 accelerates active-to-latent transition (SPR). ZK4044 blocks tPA/PAI-1 binding; does not affect latency.

Mechanism-directed tool selection required

ZK4044 chromogenic IC50 100–644 nM vs. AZ3976 26 µM

Evidence Dimension	Functional inhibition of PAI-1 in plasma clot lysis
Target Compound Data	16 μM (human plasma clot lysis)
Comparator Or Baseline	Tiplaxtinin: 2.7 μM; TM5275: 6.95 μM; TM5441: 9.7-60.3 μM
Quantified Difference	AZ3976 IC50 is 5.9-fold higher than Tiplaxtinin, 2.3-fold higher than TM5275, and overlapping with the lower end of TM5441's range.
Conditions	Human plasma clot lysis assay [1]; functional PAI-1 inhibition assays for comparators [2].

Why This Matters

For studies investigating the functional consequences of latent PAI-1 modulation, AZ3976 provides a mechanistic tool distinct from higher-potency active-site inhibitors, enabling pathway-specific pharmacology dissection.

• [1] Fjellström O, Deinum J, Sjögren T, et al. Characterization of a small molecule inhibitor of plasminogen activator inhibitor type 1 that accelerates the transition into the latent conformation. J Biol Chem. 2013 Jan 11;288(2):873-85. doi: 10.1074/jbc.M112.371732. View Source
• [2] Adooq. TM5275 sodium Datasheet. IC50 6.95 μM. View Source

Flexible Joint Region Binding Site (Crystal Structure)

The X-ray crystal structure of AZ3976 bound to latent PAI-1 has been solved at 2.4 Å resolution (PDB ID: 4AQH), revealing binding in the flexible joint region between α-helix D and β-strand 2A [1][2]. This high-resolution structural data provides atomic-level insight into the latency-accelerating mechanism. In contrast, TM5275 is reported to bind to strand 4 of the A β-sheet (s4A) of PAI-1 based on docking studies, but no high-resolution co-crystal structure is publicly available [3]. The availability of a validated, high-resolution co-crystal structure for AZ3976 enables precise structure-activity relationship (SAR) studies and rational design efforts.

Co-Crystal Structure

Method context

PDB: 4AQH, 2.4 Å. Binds flexible joint region (α-helix D/β-strand 2A).

Supports structure-based design campaigns

Comparators TM5484 (7AQG) and embelin also bind joint region

Evidence Dimension	Structural characterization of ligand binding
Target Compound Data	2.4 Å X-ray co-crystal structure with latent PAI-1 (PDB 4AQH)
Comparator Or Baseline	TM5275: docking model, no experimental co-crystal structure reported; Tiplaxtinin: no reported co-crystal structure
Quantified Difference	AZ3976 binding mode experimentally defined at atomic resolution; comparators lack equivalent structural validation.
Conditions	X-ray diffraction; PDB ID 4AQH [1][2]

Why This Matters

Procurement of AZ3976 is justified for structural biology and computational chemistry applications requiring an experimentally validated binding mode to guide SAR or virtual screening campaigns.

• [1] Fjellström O, Deinum J, Sjögren T, et al. Characterization of a small molecule inhibitor of plasminogen activator inhibitor type 1 that accelerates the transition into the latent conformation. J Biol Chem. 2013 Jan 11;288(2):873-85. doi: 10.1074/jbc.M112.371732. View Source
• [2] Protein Data Bank Japan. PDB ID: 4AQH. Plasminogen activator inhibitor type-1 in complex with the inhibitor AZ3976. 2012 Apr 17. View Source
• [3] Adooq. TM5275 sodium Datasheet. Docking studies show binding to s4A of PAI-1. View Source

Profibrinolytic Activity in Plasma Clot Lysis Assay

AZ3976 uniquely inhibits PAI-1 by binding exclusively to latent PAI-1 and accelerating the transition of active PAI-1 to its latent, inactive form, as demonstrated by surface plasmon resonance experiments [1][2]. This mechanism is distinct from that of Tiplaxtinin, which binds active PAI-1 with a KD of ~480 nM and directly inhibits its interaction with target proteases . TM5275 also binds to active PAI-1 (s4A region) and prevents tPA/PAI-1 complex formation . The latency-accelerating mechanism of AZ3976 implies that it does not compete with protease substrates for the active site, potentially offering a different selectivity and safety profile in vivo.

Plasma Clot Lysis Activity

Class-level

IC50 16 µM in human plasma clot lysis; 1.6-fold vs. chromogenic IC50 (26 µM).

Reports plasma milieu retention context

Active-conformation binders often lose potency in plasma

Evidence Dimension	Mechanism of PAI-1 inhibition
Target Compound Data	Binds latent PAI-1 (KD 0.29 μM); accelerates active-to-latent transition; no binding to active PAI-1
Comparator Or Baseline	Tiplaxtinin: binds active PAI-1 (KD ~0.48 μM), directly inhibits protease binding. TM5275: binds active PAI-1 (IC50 6.95 μM), blocks tPA/PAI-1 complex.
Quantified Difference	Mechanistically orthogonal: AZ3976 targets latent pool; comparators target active serpin.
Conditions	Surface plasmon resonance, isothermal calorimetry for AZ3976 [1]; binding/inhibition assays for comparators .

Why This Matters

Selection of AZ3976 is essential for studies interrogating the role of latent PAI-1 and the kinetics of latency transition, a pathway not accessible with active-site-binding inhibitors.

• [1] Fjellström O, Deinum J, Sjögren T, et al. Characterization of a small molecule inhibitor of plasminogen activator inhibitor type 1 that accelerates the transition into the latent conformation. J Biol Chem. 2013 Jan 11;288(2):873-85. doi: 10.1074/jbc.M112.371732. View Source
• [2] OmicsDI. S-EPMC3543036. Characterization of a small molecule inhibitor of plasminogen activator inhibitor type 1 that accelerates the transition into the latent conformation. View Source

AZ3976 Research Applications

Latency Transition Mechanistic Studies

The availability of a 2.4 Å X-ray co-crystal structure of AZ3976 with latent PAI-1 (PDB ID: 4AQH) provides a validated, high-resolution template for structure-based drug design and molecular modeling [1]. Researchers can use this structural data to perform ligand docking, virtual screening, and SAR optimization of novel latency-accelerating PAI-1 inhibitors, which is not feasible with comparators lacking experimental co-crystal structures.

Structure-Based Drug Design: Flexible Joint Region

AZ3976 is the prototypical tool for investigating the biological role of latent PAI-1 and the kinetics of the active-to-latent transition. Its exclusive binding to latent PAI-1 (KD 0.29 μM) and inability to bind active PAI-1 enable clean interrogation of the latent pool without confounding effects on active serpin function [1]. Studies of spontaneous PAI-1 latency (t1/2 ~2 hours at 37°C) can be augmented by AZ3976 to accelerate this transition in a controlled manner [2].

Ex Vivo Fibrinolysis and Thrombosis Models

In human plasma clot lysis assays, AZ3976 demonstrates profibrinolytic activity with an IC50 of 16 μM [1]. This functional readout, combined with its unique latency-accelerating mechanism, makes AZ3976 valuable for dissecting the contribution of latent vs. active PAI-1 pools in thrombus formation and resolution models, where active-site inhibitors like Tiplaxtinin or TM5275 would produce overlapping but mechanistically distinct outcomes.

SPR Binding Kinetics Assay Development

AZ3976's well-characterized binding thermodynamics (KD 0.29 μM by ITC) and kinetics (confirmed by SPR) support its use as a reference compound in biophysical assay development for PAI-1 conformational states [1]. It can serve as a positive control in SPR, ITC, or fluorescence polarization assays designed to screen for novel latent PAI-1 binders or to characterize PAI-1 conformational heterogeneity.

Application

Selection Property

Validation Focus

PAI-1 latency transition studies

Latent-conformation exclusive binding

Latency acceleration kinetics

Flexible joint region SAR

High-resolution co-crystal structure

Structure-guided mutagenesis

Plasma-based fibrinolysis research

Vitronectin-independent mechanism

Plasma clot lysis activity

Biophysical assay development

Characterized binding thermodynamics

SPR binding kinetics validation

• [1] Fjellström O, Deinum J, Sjögren T, et al. Characterization of a small molecule inhibitor of plasminogen activator inhibitor type 1 that accelerates the transition into the latent conformation. J Biol Chem. 2013 Jan 11;288(2):873-85. doi: 10.1074/jbc.M112.371732. View Source
• [2] PubMed. Immobilization of the distal hinge in the labile serpin plasminogen activator inhibitor 1. 2003 Jun 27. PMID: 12837760. View Source